Cas no 189279-58-1 (Delafloxacin)

• Product Name: Delafloxacin
• CAS No: 189279-58-1
• MF: C₁₈H₁₂ClF₃N₄O₄
• MW: 440.760493278503
• MDL: MFCD09955301
• CID: 831448
• PubChem ID: 487101
• Update Time: 2025-10-30

Delafloxacin Chemical and Physical Properties

Names and Identifiers

• Delafloxacin
• 3-Quinolinecarboxylic acid, 1-(6-amino-3,5-difluoro-2-pyridinyl)-8-chloro-6-fluoro-1,4-dihydro-7-(3-hydroxy-1-azetidinyl)-4-oxo-
• 1-(6-Amino-3,5-difluoropyridin-2-yl)-8-chloro-6-fluoro-7-(3-hydroxyazetidin-1-yl)-4-oxoquinoline-3-carboxylic acid
• ABT492
• ABT-492
• 1-(6-amino-3,5-difluoropyridin-2-yl)-8-chloro-6-fluoro-1,4-dihydr
• 1-(6-Amino-3,5-difluoropyridin-2-yl)-8-chloro-6-fluoro-7-(3-hydroxyazetidin-1-yl)-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid
• 1-(6-amino-3,5-difluoropyridin-2-yl)-8-chloro-6-fluoro-7-(3-hydroxyazetidin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• Delafloxacin (USAN)
• Delafloxacinum
• RX-3341
• WQ-3034
• WQ-3034, ABT492, ABT-492
• 1-(6-Amino-3,5-difluoro-2-pyridinyl)-8-chloro-6-fluoro-1,4-dihydro-7-(3-hydroxy-1-azetidinyl)-4-oxo-3-quinolinecarboxylic acid
• WQ3034
• ABT-492(WQ-3034)
• Delafloxacin, ABT-492
• Delafloxacin Impurity
• Abt 492
• 6315412YVF
• Baxdela
• 1-(6-amino-3,5-difluoro-2-pyridyl)-8-chloro-6-fluoro-7-(3-hydroxyazetidin-1-yl)-4-oxo-quinoline-3-carboxylic acid
• 1-(6-amino-3,5-difluoropyridin-
• 1-(6-Amino-3,5-difluoropyridin-2-yl)-8-chloro-6-fluoro-7-(3-hydroxyazetidin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylicacid
• SB16746
• DTXSID40172331
• DelafloxacinABT-492?
• delafloxacine
• AC-30739
• EX-A2331
• EN300-7380878
• Delafloxacin [USAN]
• Quofenix
• BDBM50560872
• DA-62752
• Abbott 492
• NCGC00390187-02
• AS-75147
• 189279-58-1, 339591-82-1 (sodium salt)
• J01MA23
• A-319492
• Delafloxacin [USAN:INN]
• SCHEMBL294694
• DTXCID9094822
• C73623
• DB11943
• CHEMBL2105637
• AKOS027270087
• NS00069345
• GTPL10799
• DELAFLOXACIN [WHO-DD]
• RX-3341; WQ-3034; ABT492; Delafloxacin
• DELAFLOXACIN [INN]
• Delafloxacin, >=98% (HPLC)
• HY-14814
• Q5253067
• NCGC00390187-01
• D09330
• delafloxacino
• Delafloxacin 100 microg/mL in Acetonitrile
• TE9
• ABT-492(Delafloxacin, RX-3341, WQ-3034)
• 189279-58-1
• UNII-6315412YVF
• WQ 3034
• DELAFLOXACIN [MI]
• CS-1478
• 1-(6-amino-3,5-difluoropyridine-2-yl)-8-chloro-6-fluoro-7-(3-hydroxyazetidine-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• s1553
• DYDCPNMLZGFQTM-UHFFFAOYSA-N
• ABT492/ABT-492
• ABT-492/Delafloxacin

• MDL： MFCD09955301
• Inchi： 1S/C18H12ClF3N4O4/c19-12-13-7(1-9(20)14(12)25-3-6(27)4-25)15(28)8(18(29)30)5-26(13)17-11(22)2-10(21)16(23)24-17/h1-2,5-6,27H,3-4H2,(H2,23,24)(H,29,30)
• InChI Key： DYDCPNMLZGFQTM-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(C(C(=O)O)=CN2C2C(=CC(=C(N)N=2)F)F)=O)C=C(C=1N1CC(C1)O)F

Computed Properties

• Exact Mass: 440.05006
• Monoisotopic Mass: 440.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120
• XLogP3: 2.7

Experimental Properties

• Density: 1.796
• Melting Point: 238-241 ºC
• Boiling Point: 698.5°C at 760 mmHg
• Flash Point: 376.2 °C
• PSA: 119.99
• LogP: 2.56390

Delafloxacin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on Delafloxacin

Delafloxacin (CAS No. 189279-58-1): A Comprehensive Overview in Modern Chemical Biology and Medicine

Delafloxacin, a potent fluoroquinolone antibiotic, is characterized by its unique chemical structure and broad-spectrum antimicrobial properties. With the CAS number 189279-58-1, this compound has garnered significant attention in the field of pharmaceutical chemistry due to its efficacy against a variety of resistant bacterial strains. The molecular formula and structural nuances of Delafloxacin contribute to its mechanism of action, which involves inhibiting bacterial DNA gyrase and topoisomerase IV, essential enzymes for bacterial replication and transcription.

The development of Delafloxacin represents a significant advancement in the treatment of complicated infections, particularly those caused by Gram-negative bacteria. Recent studies have highlighted its effectiveness in treating urinary tract infections, respiratory tract infections, and skin infections, even against multidrug-resistant pathogens. The compound's ability to penetrate cellular membranes and reach intracellular sites makes it particularly valuable in clinical settings where traditional antibiotics may fail.

One of the most compelling aspects of Delafloxacin is its potential to address the growing challenge of antimicrobial resistance (AMR). In recent years, the rise of resistant bacterial strains has necessitated the discovery of novel therapeutic agents. Delafloxacin's unique chemical scaffold, featuring a fluorine atom at the C6 position of the quinolone ring, enhances its binding affinity to bacterial enzymes while minimizing toxicity to host cells. This specificity is a critical factor in reducing side effects and improving patient outcomes.

Recent clinical trials have demonstrated the efficacy of Delafloxacin in treating acute bacterial skin and skin structure infections (ABSSSI) with a success rate comparable to other fluoroquinolones but with a distinct safety profile. The compound's pharmacokinetic properties, including high bioavailability and rapid absorption, allow for once-daily dosing, improving patient compliance. Furthermore, its extended half-life ensures sustained therapeutic levels in the bloodstream, contributing to its prolonged efficacy.

The chemical synthesis of Delafloxacin involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies have been employed to optimize the production process, ensuring scalability for industrial manufacturing. The use of green chemistry principles has also been explored to minimize waste and reduce environmental impact during synthesis.

In addition to its clinical applications, Delafloxacin has been studied for its potential in combination therapies. The synergistic effects when paired with other antibiotics can enhance treatment outcomes and reduce the likelihood of resistance development. Research is ongoing to identify optimal combinations that maximize efficacy while minimizing potential side effects.

The safety profile of Delafloxacin is a critical consideration in its clinical use. While generally well-tolerated, potential adverse effects include gastrointestinal disturbances, central nervous system effects, and musculoskeletal issues. However, comparative studies suggest that Delafloxacin may have a more favorable risk-benefit ratio compared to some other fluoroquinolones due to its balanced pharmacological properties.

The future direction of Delafloxacin research includes exploring novel derivatives with enhanced properties such as improved bioavailability or reduced side effects. Computational modeling and high-throughput screening techniques are being utilized to identify promising candidates for further development. These approaches are expected to accelerate the discovery of next-generation antibiotics capable of addressing emerging resistant strains.

The role of Delafloxacin in public health initiatives is also noteworthy. Its inclusion in global antimicrobial stewardship programs aims to ensure responsible use and preserve its effectiveness against resistant pathogens. Educational campaigns targeting healthcare professionals highlight the importance of proper prescribing practices to mitigate unnecessary antibiotic use.

From a regulatory perspective, Delafloxacin has undergone rigorous evaluation by pharmaceutical agencies worldwide to ensure safety and efficacy before market approval. Post-marketing surveillance continues to monitor long-term outcomes and adverse events, providing valuable data for ongoing risk assessment.

The impact of Delafloxacin on patient care extends beyond individual treatments; it contributes to broader efforts in combating AMR by providing an effective alternative for clinicians facing resistant infections. This underscores the importance of continued research and development in antibiotic chemistry.